ethyl 3-[methyl(2-phenylethyl)amino]-1,4'-bipiperidine-1'-carboxylate

• IUPAC Name: ethyl 4-[3-[methyl(2-phenylethyl)amino]piperidin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C22H35N3O2/c1-3-27-22(26)24-16-12-20(13-17-24)25-14-7-10-21(18-25)23(2)15-11-19-8-5-4-6-9-19/h4-6,8-9,20-21H,3,7,10-18H2,1-2H3
• InChI Key: CLHRBXUGCSIMJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCCC(C2)N(C)CCC3=CC=CC=C3
• Molecular Formula: C22H35N3O2
• Molecular Weight: 373.5 g/mol

Description

Ethyl 3-[methyl(2-phenylethyl)amino]-1,4'-bipiperidine-1'-carboxylate is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of ethyl 3-[methyl(2-phenylethyl)amino]-1,4'-bipiperidine-1'-carboxylate is complex and not fully understood. However, it is believed to act as a sigma-1 receptor agonist, which means that it binds to and activates the sigma-1 receptor. This activation leads to various downstream effects, including the modulation of calcium signaling, the regulation of ion channels, and the modulation of neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 3-[methyl(2-phenylethyl)amino]-1,4'-bipiperidine-1'-carboxylate are diverse and depend on the specific experimental conditions. However, some of the most commonly observed effects include the modulation of calcium signaling, the regulation of ion channels, and the modulation of neurotransmitter release. These effects have been implicated in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 3-[methyl(2-phenylethyl)amino]-1,4'-bipiperidine-1'-carboxylate is its high affinity for the sigma-1 receptor, which makes it a useful tool for investigating the role of this receptor in various neurological disorders. However, one of the main limitations of this compound is its complex synthesis process, which makes it difficult and expensive to produce in large quantities.

Future Directions

There are numerous future directions for the study of ethyl 3-[methyl(2-phenylethyl)amino]-1,4'-bipiperidine-1'-carboxylate. One potential direction is the investigation of its potential therapeutic applications in various neurological disorders, particularly Alzheimer's disease, Parkinson's disease, and depression. Another potential direction is the development of more efficient and cost-effective synthesis methods for this compound, which would make it more widely available for scientific research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its downstream effects on various physiological and pathological processes.

Synthesis Methods

The synthesis of ethyl 3-[methyl(2-phenylethyl)amino]-1,4'-bipiperidine-1'-carboxylate is a complex process that involves multiple steps. The first step involves the reaction of 1,4-bis(4-chlorobenzyl)piperazine with methylphenethylamine in the presence of sodium hydride to form 1,4-bis(4-(2-phenylethyl)piperazin-1-yl)butane. The second step involves the reaction of 1,4-bis(4-(2-phenylethyl)piperazin-1-yl)butane with ethyl chloroformate in the presence of triethylamine to form ethyl 3-[methyl(2-phenylethyl)amino]-1,4'-bipiperidine-1'-carboxylate.

Scientific Research Applications

Ethyl 3-[methyl(2-phenylethyl)amino]-1,4'-bipiperidine-1'-carboxylate has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various physiological and pathological processes. This compound has been used in numerous studies to investigate the role of the sigma-1 receptor in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.